Cas no 877635-07-9 (3-(3-{(4-chlorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine)

• Product Name: 3-(3-{(4-chlorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine
• CAS No: 877635-07-9
• MF: C₁₇H₁₂ClN₅S
• MW: 353.828680038452
• CID: 6221670
• PubChem ID: 7217730
• Update Time: 2025-05-24

3-(3-{(4-chlorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-{(4-chlorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine
• 3-((4-chlorobenzyl)thio)-6-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• F2507-0404
• 877635-07-9
• AB00678601-01
• 3-[(4-chlorophenyl)methylsulfanyl]-6-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine
• 3-(3-{[(4-chlorophenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyridine
• AKOS024654307

• Inchi： 1S/C17H12ClN5S/c18-14-5-3-12(4-6-14)11-24-17-21-20-16-8-7-15(22-23(16)17)13-2-1-9-19-10-13/h1-10H,11H2
• InChI Key： VBCHEYHTVLBSIB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=NN=C2C=CC(C3C=NC=CC=3)=NN21

Computed Properties

• Exact Mass: 353.0501943g/mol
• Monoisotopic Mass: 353.0501943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 81.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 3-(3-{(4-chlorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine

Introduction to 3-(3-{(4-chlorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine (CAS No. 877635-07-9) in Modern Chemical and Pharmaceutical Research

3-(3-{(4-chlorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine, identified by its unique Chemical Abstracts Service (CAS) number 877635-07-9, represents a compound of significant interest in the realm of chemical and pharmaceutical innovation. This heterocyclic molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The compound’s structural composition includes a pyridine core fused with a triazolobipyridazine moiety, further modified by a 4-chlorophenylmethylsulfanyl substituent. Such structural features not only contribute to its distinct chemical properties but also open avenues for exploration in various therapeutic contexts.

The synthesis and characterization of 3-(3-{(4-chlorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine have been subjects of rigorous study in academic and industrial research settings. The presence of multiple heterocyclic rings and functional groups like the methylsulfanyl moiety suggests potential interactions with biological targets, making it a promising candidate for further investigation. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the compound’s pharmacokinetic behavior and binding affinity with high precision. These computational studies have been instrumental in guiding experimental designs aimed at optimizing its pharmacological properties.

In the context of contemporary pharmaceutical research, 3-(3-{(4-chlorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine has been explored for its potential role in addressing various therapeutic challenges. Its structural motif is reminiscent of molecules that have shown efficacy in modulating enzyme activity and receptor binding. For instance, derivatives of pyridazine and triazole rings have been widely studied for their antimicrobial and anti-inflammatory properties. The incorporation of the 4-chlorophenylmethylsulfanyl group into the molecular framework may enhance the compound’s ability to interact with specific biological pathways, thereby increasing its therapeutic potential.

One of the most compelling aspects of this compound is its versatility in drug design. The combination of a pyridine ring with a triazolobipyridazine core provides a scaffold that can be modified in numerous ways to tailor its biological activity. Researchers have employed various synthetic strategies to introduce additional functional groups or alter the substitution patterns on the heterocyclic rings. These modifications have led to the discovery of novel analogs with enhanced potency and selectivity. The use of modern synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, has facilitated the efficient construction of complex molecular architectures.

The pharmacological evaluation of 3-(3-{(4-chlorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine has revealed intriguing properties that warrant further exploration. Preliminary in vitro studies have indicated that this compound exhibits inhibitory activity against certain enzymes implicated in metabolic disorders and cancer progression. The specific binding interactions between the compound and its target proteins have been elucidated through X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These structural insights have provided valuable guidance for designing next-generation derivatives with improved pharmacological profiles.

Moreover, the environmental stability and solubility profile of 877635-07-9 make it an attractive candidate for further development into a clinical candidate. The compound’s ability to dissolve in both polar and non-polar solvents enhances its feasibility for formulation into diverse pharmaceutical delivery systems. This characteristic is particularly important for achieving optimal bioavailability and therapeutic efficacy. Additionally, the compound’s resistance to degradation under physiological conditions ensures prolonged stability during storage and transportation.

The integration of 3-(3-{(4-chlorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine into drug development pipelines aligns with current trends toward personalized medicine and targeted therapy. By leveraging advanced screening technologies and high-throughput assays, researchers can rapidly assess the compound’s interaction with specific disease-relevant targets. This approach has accelerated the identification of lead compounds that exhibit high binding affinity and minimal off-target effects. The compound’s potential as an antitumor agent has been particularly highlighted in preclinical studies conducted on cell lines derived from various cancer types.

Future directions in the research of 877635-07-9 include exploring its mechanism of action at a molecular level and evaluating its safety profile through comprehensive toxicological studies. The development of innovative analytical methods will be crucial for monitoring the compound’s metabolic fate and interactions within biological systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive progress in this field by combining expertise in synthetic chemistry, pharmacology, and bioinformatics.

The broader implications of this research extend beyond individual therapeutic applications. The development of novel heterocyclic compounds like 3-(3-{(4-chlorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine contributes to the advancement of medicinal chemistry as a whole. Such compounds serve as valuable tools for understanding fundamental biological processes and identifying new therapeutic strategies. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.